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Compound of Interest

Compound Name: Khayalenoid E

Cat. No.: B595690 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides an in-depth technical overview of Khayalenoid E, a novel limonoid

discovered from the stems of the African mahogany, Khaya senegalensis. This document

details the scientific journey from its initial extraction to its structural elucidation, offering

valuable insights for researchers in natural product chemistry, pharmacology, and drug

development.

Discovery and Source
Khayalenoid E was first isolated as part of a broader investigation into the chemical

constituents of Khaya senegalensis (Meliaceae), a plant with a history of use in traditional

African medicine for treating various ailments, including malaria.[1] This research led to the

identification of a series of seven new limonoids, collectively named khayalenoids C-I, of which

Khayalenoid E is a notable member.[1][2] The discovery of these compounds has further

highlighted the potential of Khaya senegalensis as a source of complex and biologically active

natural products.[3][4][5][6]

Experimental Protocols
The isolation and purification of Khayalenoid E involved a multi-step process combining

various chromatographic techniques. The detailed methodology is outlined below.
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Air-dried and powdered stems of Khaya senegalensis served as the starting material. The initial

extraction was performed using 95% aqueous ethanol at room temperature. The resulting

crude extract was then partitioned successively with different solvents to separate compounds

based on their polarity.

Isolation and Purification Workflow
The ethanolic extract underwent a rigorous separation process, as depicted in the workflow

diagram below. This involved multiple stages of column chromatography, including silica gel,

RP-18, and Sephadex LH-20, followed by preparative High-Performance Liquid

Chromatography (HPLC) to yield the pure compound.
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Figure 1. Experimental workflow for the isolation of Khayalenoid E.

Structural Elucidation and Data
The chemical structure of Khayalenoid E was determined through extensive spectroscopic

analysis, including High-Resolution Electrospray Ionization Mass Spectrometry (HRESIMS),
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and one- and two-dimensional Nuclear Magnetic Resonance (NMR) spectroscopy.

Spectroscopic Data
The following tables summarize the key spectroscopic data that were instrumental in

elucidating the structure of Khayalenoid E.

Table 1: ¹H NMR Spectroscopic Data for Khayalenoid E (400 MHz, CDCl₃)
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Position δH (ppm), mult. (J in Hz)

1 5.45, d (3.2)

2 2.41, m

3 2.15, m

5 3.05, d (10.4)

6α 2.35, m

6β 1.85, m

9 2.85, d (8.8)

11α 2.10, m

11β 1.95, m

12α 1.75, m

12β 1.60, m

15 5.95, s

17 5.50, s

21 7.42, t (1.6)

22 6.40, d (1.6)

23 7.61, s

28 1.15, s

29 1.05, s

30 1.25, s

1'-OAc 2.18, s

7'-OMe 3.70, s

Data extracted from the primary literature describing the isolation of khayalenoids C-I.[1]
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Table 2: ¹³C NMR Spectroscopic Data for Khayalenoid E (100 MHz, CDCl₃)

Position δC (ppm) Position δC (ppm)

1 78.5 16 167.2

2 45.2 17 78.1

3 38.1 18 21.5

4 41.3 19 16.8

5 45.8 20 120.5

6 32.5 21 141.1

7 174.1 22 110.2

8 140.2 23 143.2

9 50.1 28 27.5

10 43.5 29 19.5

11 26.8 30 21.8

12 25.9 1'-OAc 170.5

13 39.8 1'-OAc (CH₃) 21.2

14 130.1 7'-OMe 52.1

15 125.4

Data extracted from the primary literature describing the isolation of khayalenoids C-I.[1]

Table 3: Mass Spectrometry Data for Khayalenoid E

Technique Result

HRESIMS m/z [M+Na]⁺ (Calculated for C₂₉H₃₄O₉Na)

Specific m/z value would be found in the original publication.[1]
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Biological Activity
While the primary publication on the discovery of Khayalenoid E focused on its structural

elucidation, the broader class of limonoids from Khaya senegalensis has been reported to

exhibit a range of biological activities.[1] These include antifungal, antimalarial, antifeedant,

antiprotozoal, and antiviral properties.[1][7][8] Further investigation is required to determine the

specific bioactivity profile of Khayalenoid E. The inhibitory effect on nitric oxide (NO)

production in lipopolysaccharide-activated macrophages has been tested for other new

limonoids from the same plant, suggesting a potential anti-inflammatory role.[9]

Potential Signaling Pathways
The mechanism of action for many limonoids is still under investigation. However, some have

been shown to interfere with key cellular signaling pathways. For instance, the anti-

inflammatory activity observed in related compounds suggests potential interaction with

pathways such as the NF-κB signaling cascade, which is crucial in the inflammatory response.

LPS TLR4

IKK NF-κB iNOS Nitric Oxide
Khayalenoid E

Potential Inhibition

Click to download full resolution via product page

Figure 2. Postulated inhibitory effect on the NF-κB signaling pathway.

Conclusion and Future Directions
The discovery and characterization of Khayalenoid E contribute significantly to the

understanding of the chemical diversity of Khaya senegalensis. Its complex structure presents

an interesting target for total synthesis and further pharmacological evaluation. Future research

should focus on elucidating the specific biological activities of Khayalenoid E and its

mechanism of action to determine its potential as a lead compound for drug development. The

rich ethnopharmacological background of the source plant provides a strong rationale for

continued investigation into this and related compounds.[4][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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